Cas no 1040659-19-5 (4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide)

• Product Name: 4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• CAS No: 1040659-19-5
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• CID: 5507460
• Update Time: 2025-07-21

4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
• 4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

• Inchi： 1S/C20H22N2O3/c1-3-19(23)22-12-4-5-15-13-16(8-11-18(15)22)21-20(24)14-6-9-17(25-2)10-7-14/h6-11,13H,3-5,12H2,1-2H3,(H,21,24)
• InChI Key： ZMNWPRFSXAFQPG-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(=O)CC)(=O)C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

Introduction to 4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 1040659-19-5)

4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This molecule, identified by its unique Chemical Abstracts Service (CAS) number 1040659-19-5, represents a confluence of structural complexity and potential biological activity. The compound’s framework integrates a benzamide moiety with a tetrahydroquinoline scaffold, further functionalized by a methoxy group and an acylated side chain. Such structural features are often explored for their pharmacological relevance, particularly in the development of novel therapeutic agents.

The benzamide group is a well-documented pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways. Its amide bond can engage in hydrogen bonding interactions with biological targets, which is critical for drug-receptor binding affinity and selectivity. In the context of 4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide, the presence of the benzamide moiety suggests potential applications in drug discovery, particularly in targeting enzymes or receptors that exhibit amide-binding pockets.

The tetrahydroquinoline core is another key structural element that contributes to the compound’s pharmacological profile. Tetrahydroquinolines are a class of heterocyclic compounds that have been extensively studied for their biological activities. They are often found in natural products and synthetic drugs, exhibiting diverse pharmacological effects ranging from antimicrobial to anti-inflammatory properties. The specific substitution pattern in 4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide may fine-tune its interactions with biological targets, making it a promising candidate for further investigation.

The methoxy group at the para position of the benzene ring introduces additional electronic and steric effects that can influence the compound’s solubility, metabolic stability, and binding affinity. Methoxy-substituted aromatic compounds are frequently encountered in drug molecules due to their ability to enhance bioavailability and reduce toxicity. Moreover, the acylated side chain attached to the tetrahydroquinoline ring adds another layer of complexity to the molecule’s structure. This modification can alter the compound’s physicochemical properties and potentially enhance its biological activity by influencing receptor interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like 4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide to various biological targets. These studies have highlighted the compound’s potential as an inhibitor or modulator of key enzymes involved in diseases such as cancer, inflammation, and neurodegeneration. For instance, computational studies suggest that this molecule may interact with enzymes like cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in pain signaling and inflammatory responses.

In vitro studies have begun to elucidate the biological activity of 4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide. Initial experiments indicate that the compound exhibits moderate inhibitory activity against certain enzyme targets at micromolar concentrations. This preliminary data is encouraging and warrants further investigation into its mechanism of action and potential therapeutic applications. Additionally, structural modifications based on these findings could lead to more potent derivatives with improved pharmacokinetic profiles.

The synthesis of 4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide presents a challenge due to its complex structural features. However, advances in synthetic methodologies have made it feasible to construct such molecules with high precision. Techniques such as multi-step organic synthesis combined with catalytic transformations have enabled chemists to access this compound efficiently. The development of novel synthetic routes not only facilitates access to this specific molecule but also contributes to the broader toolkit available for drug discovery.

The pharmacokinetic properties of 4-methoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide are also of great interest. Factors such as solubility, permeability across cell membranes (P-glycoprotein), metabolic stability (CYP450 enzyme interactions), and excretion pathways will determine its suitability for therapeutic use. Preliminary data suggest that the compound may exhibit favorable solubility characteristics due to the presence of polar functional groups like the amide bond and methoxy group. However， further studies are needed to fully characterize its pharmacokinetic behavior.

The potential therapeutic applications of 4-methoxy-N-(1-propanoyl-1，2，3，4-tetrahydroquinolin -6 -y l )b en z am ide are broad and exciting。 Given its structural features， it may find utility in treating conditions such as chronic pain， inflammation， or neurodegenerative disorders。 For example， its ability to interact with enzymes like COX or LOX could make it a valuable candidate for developing anti-inflammatory drugs。 Additionally， its tetrahydroquinoline core suggests potential applications in oncology， where such scaffolds have shown promise as inhibitors of kinases or other cancer-related targets。

Future research directions for this compound include exploring its interactions with additional biological targets using high-throughput screening technologies。 This approach can rapidly identify new therapeutic applications or off-target effects that may need consideration during drug development。 Furthermore， medicinal chemists may employ structure-based drug design strategies to optimize 4 -meth oxy -N - ( 1 -pro pan o y l - 1 ， 2 ， 3 ， 4 -tetr a hy droqui no lin - 6 -y l )b en z am ide for improved potency， selectivity， and pharmacokinetic properties。

In conclusion， 4-methoxy-N-(1-propanoyl-l , 2 , 3 , 4 -tetrahydroquinolin -6 -y l )b en z am ide (CAS No . 10 4065 9 -19 -5 ) is a structurally complex molecule with significant potential in pharmaceutical research。 Its unique combination of functional groups ， coupled with preliminary biological activity ， makes it an attractive candidate for further investigation 。 As our understanding of molecular interactions continues to grow ， compounds like this one will play an increasingly important role in discovering novel therapeutic agents . p >